Cas no 471254-10-1 (Pyrrolidine-3-carboxamide)

• Product Name: Pyrrolidine-3-carboxamide
• CAS No: 471254-10-1
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD09037932
• CID: 930738
• PubChem ID: 17823279
• Update Time: 2025-04-19

Pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine-3-carboxamide
• 3-Pyrrolidinecarboxamide
• HT057
• A827155
• GS-4536
• PB16436
• AM20100187
• pyrrolidine-3-carboxamide, AldrichCPR
• DB-072293
• AKOS016842961
• J-502524
• MFCD11849581
• J-502274
• DB-352675
• SCHEMBL715019
• J-513100
• AKOS000197621
• DTXSID90591134
• EN300-42781
• SY008249
• 471254-10-1
• IQHXABCGSFAKPN-UHFFFAOYSA-N
• MFCD09037932
• PB32691
• PB14988

• MDL： MFCD09037932
• Inchi： 1S/C5H10N2O/c6-5(8)4-1-2-7-3-4/h4,7H,1-3H2,(H2,6,8)
• InChI Key： IQHXABCGSFAKPN-UHFFFAOYSA-N
• SMILES： O=C(C1CNCC1)N

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 114.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: -1.2

Experimental Properties

• Density: 1.106
• Boiling Point: 303.6℃ at 760 mmHg
• Flash Point: 137.4°C
• Refractive Index: 1.491
• PSA: 55.12000
• LogP: 0.11030

Pyrrolidine-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)